Cas no 851468-07-0 (2-({5-(4-chloro-2-methylphenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid)

• Product name: 2-({5-(4-chloro-2-methylphenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid
• CAS No: 851468-07-0
• MF: C₁₈H₂₂ClN₃O₃S
• MW: 395.9035820961
• CID: 3107852
• PubChem ID: 2471300

2-({5-(4-chloro-2-methylphenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• <br>({5-[(4-chloro-2-methylphenoxy)methyl]-4-cyclohexyl-4H-1,2,4-triazol-3-yl}t hio)acetic acid
• 2-({5-(4-chloro-2-methylphenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid
• 851468-07-0
• 2-[[5-[(4-chloro-2-methylphenoxy)methyl]-4-cyclohexyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• ({5-[(4-chloro-2-methylphenoxy)methyl]-4-cyclohexyl-4H-1,2,4-triazol-3-yl}thio)acetic acid
• 2-{[5-(4-chloro-2-methylphenoxymethyl)-4-cyclohexyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• ((5-[(4-Chloro-2-methylphenoxy)methyl]-4-cyclohexyl-4h-1,2,4-triazol-3-yl)thio)acetic acid
• 2-({5-[(4-chloro-2-methylphenoxy)methyl]-4-cyclohexyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid
• CS-0224695
• AKOS034448436
• BJB46807
• 2-{[5-(4-chloro-2-methylphenoxymethyl)-4-cyclohexyl-4H-1,2,4-triazol-3-yl]sulfanyl}aceticacid
• HMS1727B12
• G36494
• EN300-12049
• Z55903608

• Inchi： InChI=1S/C18H22ClN3O3S/c1-12-9-13(19)7-8-15(12)25-10-16-20-21-18(26-11-17(23)24)22(16)14-5-3-2-4-6-14/h7-9,14H,2-6,10-11H2,1H3,(H,23,24)
• InChI Key： VDTZLNJJWRETCX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 395.1070404Da
• Monoisotopic Mass: 395.1070404Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-({5-(4-chloro-2-methylphenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid

2-({5-(4-Chloro-2-Methylphenoxy)methyl-4-Cyclohexyl-4H-1,2,4-Triazol-3-Yl}sulfanyl)Acetic Acid: A Comprehensive Overview

The compound 2-{[5-(4-chloro-2-methylphenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazol-3-yl}sulfanyl}acetic acid, with the CAS number 851468-07-0, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a triazole ring system, a cyclohexyl group, and a phenoxy moiety. These structural features contribute to its unique chemical properties and potential applications in drug discovery and agrochemical development.

The synthesis of this compound involves a series of multi-step reactions that highlight the principles of modern organic synthesis. The key steps include the formation of the triazole ring via a click reaction, followed by the introduction of the phenoxy group through nucleophilic aromatic substitution. The cyclohexyl group is introduced via a Friedel-Crafts alkylation reaction, and the final acetic acid moiety is added through a nucleophilic substitution. These reactions are carefully optimized to ensure high yields and purity of the final product.

Recent studies have focused on the biological activity of this compound. In particular, it has been shown to exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound can inhibit the activity of cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain. This finding suggests that it could be a promising lead compound for the development of anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been explored for its potential use in agrochemicals. Field trials conducted by agricultural researchers have shown that it can act as an effective herbicide by inhibiting the growth of certain weed species. The phenoxy group in its structure is believed to play a critical role in this activity by enhancing its ability to disrupt plant cell membranes.

The structural versatility of this compound makes it an attractive candidate for further research. For example, chemists are currently investigating whether modifying the substituents on the triazole ring can enhance its bioavailability or improve its selectivity for specific targets. Additionally, efforts are underway to explore its potential as a building block for more complex molecules with diverse biological activities.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecological impact of this compound. Results indicate that it undergoes rapid degradation under aerobic conditions, suggesting that it has a low environmental footprint when used responsibly. However, further research is needed to fully understand its long-term effects on soil and aquatic ecosystems.

In conclusion, 2-{[5-(4-chloro-2-methylphenoxy)methyl-4-cyclohexyl-4H-1,2,4-triazol-3-yl}sulfanyl}acetic acid (CAS No: 851468-07-0) represents a fascinating example of modern chemical innovation. Its unique structure and diverse biological activities make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both pharmaceutical and agricultural sectors.